Cas no 1391566-64-5 ((1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine;hydrochloride)

• Product Name: (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine;hydrochloride
• CAS No: 1391566-64-5
• MF: C₁₀H₁₅BrClN
• MW: 264.589801073074
• MDL: MFCD12756934
• CID: 4593379
• PubChem ID: 121347623
• Update Time: 2025-10-30

(1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-BROMOPHENYL)-2-METHYLPROPAN-1-AMINE HYDROCHLORIDE
• (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine;hydrochloride
• AS-70523
• SCHEMBL17764461
• (1R)-1-(3-bromophenyl)-2-methylpropan-1-amine hydrochloride
• CS-0162235
• AKOS037646731
• Y13383
• 1391566-64-5
• (R)-1-(3-BROMOPHENYL)-2-METHYLPROPAN-1-AMINE HCL
• MFCD12756934
• (R)-1-(3-BROMOPHENYL)-2-METHYLPROPAN-1-AMINEHYDROCHLORIDE

• MDL： MFCD12756934
• Inchi： 1S/C10H14BrN.ClH/c1-7(2)10(12)8-4-3-5-9(11)6-8;/h3-7,10H,12H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： NBIZUXWSIIGBEV-HNCPQSOCSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](C(C)C)N.Cl

Computed Properties

• Exact Mass: 263.00764g/mol
• Monoisotopic Mass: 263.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine;hydrochloride

CAS No. 1391566-64-5: (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine Hydrochloride

The compound with CAS No. 1391566-64-5, known as (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development.

Key Features and Structure

The structure of (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride consists of a chiral center at the nitrogen atom, which is attached to a 3-bromophenyl group and a 2-methylpropyl group. The hydrochloride salt form indicates that the compound exists as the ammonium chloride salt, which is commonly used in pharmaceutical applications to enhance stability and solubility.

Synthesis and Applications

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and reductions. Its chiral center makes it particularly useful in asymmetric synthesis, where the stereochemistry plays a crucial role in determining the biological activity of the molecule.

Recent studies have highlighted the potential of (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride in various therapeutic areas. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties.

Pharmacological Insights

In pharmacology, this compound has shown promise as a precursor for drugs targeting specific receptors. Its ability to modulate receptor activity makes it a valuable lead compound for drug development. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various targets with high accuracy.

Moreover, the compound's stability under physiological conditions has been extensively studied, making it a suitable candidate for formulation into various drug delivery systems. Its solubility properties are being optimized to enhance bioavailability, which is critical for its therapeutic applications.

Future Directions

Looking ahead, the exploration of (1R)-1-(3-Bromophenyl)-2-methylpropan-1-amine hydrochloride continues to expand into new territories. Collaborative efforts between academic institutions and pharmaceutical companies are focused on leveraging its unique chemical properties to address unmet medical needs.

In conclusion, CAS No. 1391566-64-5 represents a pivotal molecule in modern chemistry and pharmacology. Its versatility and potential for innovation make it an essential component in advancing therapeutic solutions.